2-(2-Methoxyethoxy)ethanamine hydrochloride

• Molecular Formula: C5H14ClNO2
• Molecular Weight: 155.62 g/mol
• IUPAC Name: 2-(2-methoxyethoxy)ethanamine;hydrochloride
• InChI: InChI=1S/C5H13NO2.ClH/c1-7-4-5-8-3-2-6;/h2-6H2,1H3;1H
• InChI Key: UTEILMBMIJISSA-UHFFFAOYSA-N
• Canonical SMILES: COCCOCCN.Cl
• Related CAS: 126082-72-2

Description

2-(2-Methoxyethoxy)ethanamine hydrochloride is a hydrochloride salt derivative of a primary amine featuring a methoxyethoxy (-OCH2CH2OCH3) substituent on the ethanamine backbone. Its molecular formula is C₅H₁₄ClNO₂, with a molecular weight of approximately 167.63 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

1-(2-Aminoethoxy)-2-methoxyethane hydrochloride can be synthesized through several methods. One common approach involves the reaction of 2-methoxyethanol with ethylene oxide to form 2-(2-methoxyethoxy)ethanol. This intermediate is then reacted with ammonia to produce 1-(2-aminoethoxy)-2-methoxyethane. Finally, the compound is converted to its hydrochloride salt by treatment with hydrochloric acid .

Industrial Production Methods

Industrial production of 1-(2-aminoethoxy)-2-methoxyethane hydrochloride typically involves large-scale synthesis using the aforementioned methods. The process is optimized for high yield and purity, with careful control of reaction conditions such as temperature, pressure, and pH. The final product is purified through crystallization or distillation to obtain the desired compound in its hydrochloride form .

Chemical Reactions Analysis

Types of Reactions

1-(2-Aminoethoxy)-2-methoxyethane hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can convert the compound to its corresponding alcohols or amines.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly employed in substitution reactions.

Major Products Formed

Oxidation: Aldehydes and carboxylic acids.

Reduction: Alcohols and amines.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

2-(2-Methoxyethoxy)ethanamine hydrochloride is a chemical compound with uses in various scientific and industrial applications. Information regarding the applications of 2-(2-Methoxyethoxy)ethanamine hydrochloride can be found in scientific literature concerning organic synthesis, biomedical research, and industrial chemistry .

Scientific Research Applications

• Synthesis of complex organic molecules 2-(2-Methoxyethoxy)ethanamine is used as a building block in the synthesis of more complex organic molecules. For example, it can be used in the synthesis of partially capped poly(L-lysine succinylated) .
• Pharmaceutical development This compound is investigated for potential use in the development of pharmaceutical compounds.
• Industrial applications 2-(2-Methoxyethoxy)ethanamine is utilized in the production of specialty chemicals and materials such as hydraulic brake fluid, coatings, printing inks, and deicing agents . It is also used in the preparation of calixarene derivatives .
• Modification of Bile Acids Incorporation of a sulfate group at the 7-position of the bile acid scaffold using 2-(2-Methoxyethoxy)ethanamine reduces oral bioavailability and increases fecal recovery .
• Gelling agent It can be used as a gelling agent AM-9, a dry powder that forms a nonviscous solution in water and is impermeable to water and most organic solvents .

Case Studies

• In one study, 2-(2-methoxyethoxy)ethanamine was used in the synthesis of partially capped poly(L-lysine succinylated). PLS (40.0 mg) was dissolved in 4.0 mL MES buffer (0.1 M, pH 5.3). EDC-HCl (15.3 mg, 0.0800 mmol) and sulfo-NHS (9.7 mg, 0.045 mmol) were added to the solution sequentially. The reaction mixture was allowed to stir for 15 minutes. The pH of the solution was adjusted to 7.2 using saturated sodium bicarbonate solution, if necessary. 2-(2-methoxyethoxy)ethanamine (1.6 μL, 0.013 mmol) was added to the reaction mixture, and the pH was adjusted to 7.2 using saturated sodium bicarbonate solution, if necessary. The reaction was allowed to stir for 2 hours at room temperature. The reaction was quenched by raising the pH to 8.2 with saturated sodium bicarbonate solution. The product was isolated by spin filtering seven times at 5,000 x g for 9 min each using Amicon Ultra centrifugal filters (10k molecular weight cut-off). The retentate was sterile filtered and lyophilized (35 mg) .
• 2-(2-(6-chlorohexyloxy)ethoxy)ethanamine HCl is reacted with methotrexate hydrate in DMF and treated with EDAC and triethylamine to yield an orange solid .

Data Table

Application	Description
Organic Synthesis	Used as an intermediate in the synthesis of complex organic molecules.
Pharmaceutical Development	Explored for its potential in developing pharmaceutical compounds.
Industrial Chemistry	Employed in the production of specialty chemicals and materials, including hydraulic brake fluid, coatings, printing inks, and deicing agents .
Synthesis of calixarene	Used in the preparation of calixarene derivatives .
As a Gelling Agent	Functions as a gelling agent AM-9, forming a nonviscous solution in water that is impermeable to water and most organic solvents .
Modification of Bioavailability	2-(2-Methoxyethoxy)ethanamine is used to incorporate a sulfate group at the 7-position of the bile acid scaffold, which reduces oral bioavailability and increases fecal recovery .

Mechanism of Action

The mechanism of action of 1-(2-aminoethoxy)-2-methoxyethane hydrochloride involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can lead to various biological effects, such as changes in cellular signaling pathways, enzyme inhibition, or activation .

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

The table below highlights key structural differences and their implications:

Compound Name	Substituent	Molecular Formula	Solubility	Key Physicochemical Traits
2-(2-Methoxyethoxy)ethanamine HCl	-OCH2CH2OCH3	C₅H₁₄ClNO₂	High (polar solvents)	Ether chain enhances hydrophilicity
2-Ethoxy-1-ethanamine hydrochloride	-OCH2CH3	C₄H₁₂ClNO	Moderate	Shorter ether chain reduces polarity
2-(2-Methoxyphenoxy)ethylamine HCl	-OPh-OCH3	C₉H₁₄ClNO₂	Low (lipophilic)	Aromatic ring increases lipophilicity
2-(Methylthio)ethanamine HCl	-SCH3	C₃H₁₀ClNS	Moderate	Thioether group enhances nucleophilicity
2-(Ethylsulfonyl)ethanamine HCl	-SO2CH2CH3	C₄H₁₂ClNO2S	High	Sulfonyl group improves stability

Key Findings :

• The methoxyethoxy group in the target compound likely improves aqueous solubility compared to phenoxy or thioether analogs .
• Aromatic substituents (e.g., phenoxy) reduce solubility but enhance binding to hydrophobic biological targets .

Insights for Target Compound :

• The methoxyethoxy group may mimic ethylene glycol motifs seen in drug delivery systems, suggesting utility in enhancing drug solubility or targeting .
• Lack of aromaticity compared to phenoxy derivatives could reduce unintended receptor interactions, improving selectivity .

Key Trends :

• Ether-linked ethanamine derivatives are prioritized for drug formulation due to tunable solubility .
• Complex substituents (e.g., dimethylphenoxy) require multi-step synthesis, limiting scalability .

Biological Activity

2-(2-Methoxyethoxy)ethanamine hydrochloride, also known as 1-(2-aminoethoxy)-2-methoxyethane hydrochloride, is a chemical compound with significant biological activity. This compound features both amino and ether functional groups, which contribute to its diverse interactions within biological systems. This article explores its biological activity, including its mechanisms of action, potential therapeutic applications, and relevant case studies.

• Molecular Formula : C5H14ClNO2
• Molecular Weight : 155.62 g/mol
• IUPAC Name : 2-(2-methoxyethoxy)ethanamine; hydrochloride
• CAS Number : 31576-51-9

The biological activity of 2-(2-Methoxyethoxy)ethanamine hydrochloride is primarily attributed to its ability to interact with various molecular targets:

• Ligand Binding : The compound can act as a ligand, binding to specific receptors or enzymes, thereby modulating their activities. This interaction can influence cellular signaling pathways and lead to various biological effects such as enzyme inhibition or activation.
• Complex Formation : Its ability to form stable complexes with metal ions makes it valuable in studying metalloproteins and metalloenzymes, which are crucial for numerous biochemical processes.

Biological Activity Overview

The biological activities of this compound can be categorized into several areas:

1. Anticancer Activity

Research indicates that derivatives of 2-(2-Methoxyethoxy)ethanamine hydrochloride exhibit promising anticancer properties. For instance, related compounds have shown cytotoxic effects against various cancer cell lines, including:

• MCF-7 (breast cancer) : IC50 values ranging from 0.11 to 1.47 µM.
• U-937 (leukemia) : Comparable cytotoxicity to established chemotherapeutics like doxorubicin .

2. Neuroprotective Effects

Studies suggest that the compound may offer neuroprotective benefits by modulating neurotransmitter systems and reducing oxidative stress in neuronal cells. This could have implications for treating neurodegenerative diseases.

3. Drug Delivery Applications

Due to its ability to form stable complexes with therapeutic metals, ongoing research is exploring its potential as a drug delivery agent. This could enhance the efficacy of metal-based therapies, particularly in cancer treatment .

Case Studies

A review of relevant literature reveals several case studies highlighting the compound’s biological activity:

• Case Study 1 : A study on the interaction of 2-(2-Methoxyethoxy)ethanamine hydrochloride with human carbonic anhydrases demonstrated selective inhibition at nanomolar concentrations, indicating potential for targeting cancer-related enzymes .
• Case Study 2 : In vitro assays revealed that this compound induced apoptosis in cancer cell lines through activation of caspase pathways, suggesting a mechanism for its anticancer effects .

Applications in Research and Industry

The compound's versatility extends beyond biological applications into various fields:

Research Applications

• Chemistry : Utilized as a building block in organic synthesis and coordination chemistry.
• Biology : Employed in studies involving metalloproteins due to its complex-forming ability.

Industrial Applications

• Used in the production of specialty chemicals and materials due to unique photophysical properties .